Cas no 400837-76-5 ( )
structure
Product Name:
CAS No:400837-76-5
MF:C7H8FNO2
MW:157.142325401306
CID:925268
PubChem ID:9942203
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-2-carboxylicacid,3-fluoro-4-methyl-,methylester(9CI)
- methyl 3-fluoro-4-methyl-1H-pyrrole-2-carboxylate
- Methyl3-fluoro-4-methyl-1H-pyrrole-2-carboxylate
- 1H-Pyrrole-2-carboxylic acid, 3-fluoro-4-methyl-, methyl ester
- AKOS006309435
- SB63590
- DTXSID30433089
- 400837-76-5
-
-
- Inchi: 1S/C7H8FNO2/c1-4-3-9-6(5(4)8)7(10)11-2/h3,9H,1-2H3
- InChI Key: JAFNGNSAVLEWNW-UHFFFAOYSA-N
- SMILES: FC1=C(C(=O)OC)NC=C1C
Computed Properties
- Exact Mass: 157.05390666g/mol
- Monoisotopic Mass: 157.05390666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 42.1Ų
Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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